![molecular formula C11H12ClNO B2514481 2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide CAS No. 36851-11-3](/img/structure/B2514481.png)
2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Researchers have investigated the anti-inflammatory effects of 2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide. It may modulate inflammatory pathways, making it a potential candidate for drug development in conditions like arthritis, colitis, or other inflammatory disorders .
- Preliminary studies suggest that this compound exhibits analgesic properties. It could potentially alleviate pain by targeting specific receptors or pathways in the nervous system .
- The ulcerogenic index measures the potential of a compound to cause gastric ulcers. Researchers have assessed 2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide’s impact on ulcer formation, comparing it to standard drugs like indomethacin and celecoxib .
- Although not widely explored, the indole moiety in this compound is structurally related to indole-3-acetic acid (IAA), a plant hormone. Investigating its effects on plant growth, development, or stress responses could be intriguing .
- Researchers have synthesized and characterized this compound, including its crystal structure and thermal behavior. Understanding its stability and reactivity is essential for further applications .
- Scientists have likely explored the interactions of 2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide with biological targets. Its potential as a scaffold for designing novel drugs or chemical probes merits investigation .
- Computational chemistry approaches, such as molecular docking or quantum calculations, could shed light on its binding affinity to specific proteins or enzymes .
- Assessing its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for drug development. Additionally, toxicological studies are essential to evaluate safety profiles .
Anti-Inflammatory Properties
Analgesic Activity
Ulcerogenic Index Evaluation
Plant Hormone Research
Crystal Structure and Thermal Properties
Chemical Biology and Medicinal Chemistry
Computational Studies
Pharmacokinetics and Toxicology
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It can be inferred from the broad spectrum of biological activities of indole derivatives that this compound likely interacts with its targets in a way that modulates their function .
Biochemical Pathways
Given the wide range of biological activities associated with indole derivatives, it can be inferred that this compound likely affects multiple biochemical pathways .
Result of Action
Based on the known biological activities of indole derivatives, it can be inferred that this compound likely has a broad range of effects at the molecular and cellular level .
properties
IUPAC Name |
2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c12-7-11(14)13-10-5-8-3-1-2-4-9(8)6-10/h1-4,10H,5-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPMXQRVUYBPHMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2,3-dihydro-1H-inden-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.